Cas no 1017371-82-2 (4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid)

• Product Name: 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid
• CAS No: 1017371-82-2
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD10001698
• CID: 5041848
• PubChem ID: 24251402
• Update Time: 2025-05-20

4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid
• SBB081559
• 4-{[4-(tert-butyl)-1,3-thiazol-2-yl]methoxy}benzoic acid
• 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid

• MDL： MFCD10001698
• Inchi： 1S/C15H17NO3S/c1-15(2,3)12-9-20-13(16-12)8-19-11-6-4-10(5-7-11)14(17)18/h4-7,9H,8H2,1-3H3,(H,17,18)
• InChI Key： CZZSSDXLXPZRMA-UHFFFAOYSA-N
• SMILES： S1C(COC2C=CC(C(=O)O)=CC=2)=NC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 3.7
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid

4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid (CAS No. 1017371-82-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid (CAS No. 1017371-82-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid is characterized by a benzoic acid moiety linked to a thiazole ring through a methoxy group. The tert-butyl substituent on the thiazole ring adds steric bulk and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The presence of the carboxylic acid group provides a functional handle for further chemical modifications, making this compound an attractive scaffold for drug discovery.

In terms of synthesis, 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid can be prepared through a multi-step process involving the reaction of 4-hydroxybenzoic acid with 2-chloromethyl-4-tert-butylthiazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired methoxy derivative. Subsequent purification steps, such as recrystallization or column chromatography, are often employed to obtain the pure product.

Recent research has highlighted the potential of 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to possess antimicrobial properties against a range of bacterial strains, making it a promising candidate for developing new antibiotics.

In the context of cancer research, 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid has demonstrated significant anticancer activity against several cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid may have potential as a lead compound for developing novel anticancer agents.

Beyond its direct therapeutic applications, 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid has also been explored as a building block for constructing more complex molecular architectures. For example, it can be used as a starting material for synthesizing conjugates with other bioactive molecules, such as peptides or nucleotides. These conjugates may exhibit enhanced biological activity or improved pharmacokinetic properties compared to their parent compounds.

The pharmacokinetic properties of 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid have been studied in various preclinical models. Results indicate that this compound exhibits favorable oral bioavailability and good plasma stability. However, further optimization may be necessary to improve its solubility and permeability for optimal therapeutic efficacy.

In conclusion, 4-[(4-Tert-butyl-1,3-thiazol-2-yl)methoxy]benzoic acid (CAS No. 1017371-82-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for treating various diseases.